2'-Chloro-3-(2-methylphenyl)propiophenone
Overview
Description
2’-Chloro-3-(2-methylphenyl)propiophenone is a chemical compound with the molecular formula C16H15ClO and a molecular weight of 258.74 . It is also known by other synonyms such as 1-(2-Chlorophenyl)-3-(o-tolyl)propan-1-one .
Synthesis Analysis
The synthesis of propiophenone derivatives like 2’-Chloro-3-(2-methylphenyl)propiophenone can be achieved through various methods. One such method involves a vapor-phase cross-decarboxylation process, where benzoic acid is reacted with propionic acid at high temperatures over a catalyst . Another method involves a Friedel-Crafts reaction of benzene and propionic acid, propionic anhydride, or propionyl chloride catalyzed by Lewis acids .Molecular Structure Analysis
The molecular structure of 2’-Chloro-3-(2-methylphenyl)propiophenone consists of a propiophenone backbone with a chlorine atom on the 2’ position and a methyl group on the 2 position of the phenyl ring .Scientific Research Applications
Antimicrobial Agents
- Facile Synthesis for Antimicrobial Applications : A study by Benneche et al. (2011) explores the synthesis of 5-(alkylidene)thiophen-2(5H)-ones from 2-acyl-5-methoxythiophenes, which includes compounds related to 2'-Chloro-3-(2-methylphenyl)propiophenone. These compounds demonstrated a significant capacity to reduce biofilm formation by marine bacteria, showcasing their potential as antimicrobial agents Benneche, Herstad, Rosenberg, Assev, & Scheie, 2011.
Environmental Monitoring
- Electrochemical Sensors for Water Pollutants : Karimi-Maleh et al. (2019) developed a voltammetric sensor using nano-Fe3O4/ionic liquid paste electrode for the determination of water pollutants, demonstrating the broader utility of related chemical compounds in environmental monitoring and remediation Karimi-Maleh et al., 2019.
Organic Synthesis
- Dearomatization and Phenylation : Quideau et al. (2005) studied the treatment of 2-methylphenols with chloro(diphenyl)-λ3-iodane leading to dearomatizing 2-phenylation, demonstrating the utility of chloro-containing compounds in synthetic organic chemistry for the generation of novel structures Quideau, Pouységu, Ozanne, & Gagnepain, 2005.
Anticancer Research
- Schiff Bases for Anticancer Activity : Uddin et al. (2020) synthesized and characterized Schiff bases, including derivatives of phenylpropiophenone, to study their anticancer activity. These compounds showed promising results against cancer cell lines, indicating the potential therapeutic applications of this compound derivatives Uddin, Rashid, Ali, Tirmizi, Ahmad, Zaib, Zubir, Diaconescu, Tahir, Iqbal, & Haider, 2020.
Safety and Hazards
Properties
IUPAC Name |
1-(2-chlorophenyl)-3-(2-methylphenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClO/c1-12-6-2-3-7-13(12)10-11-16(18)14-8-4-5-9-15(14)17/h2-9H,10-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULFUESNLMHXCPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CCC(=O)C2=CC=CC=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70644031 |
Source
|
| Record name | 1-(2-Chlorophenyl)-3-(2-methylphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70644031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898789-68-9 |
Source
|
| Record name | 1-Propanone, 1-(2-chlorophenyl)-3-(2-methylphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898789-68-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2-Chlorophenyl)-3-(2-methylphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70644031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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